Cas no 120732-04-9 (Ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate)
120732-04-9 structure
Product name:Ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate
Ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate
- 3-(Ethoxycarbonyl)-4-(trifluoromethyl)-1H-pyrrole
- ethyl 4-(trifluoromethyl)pyrrole-3-carboxylate
- Ethyl4-(trifluoromethyl)-1H-pyrrole-3-carboxylate
- CS-0035917
- J-520943
- BD-0280
- EN300-129487
- DTXSID30559511
- 3-ethoxycarbonyl-4-trifluoromethyl-1H-pyrrole
- SCHEMBL2185981
- Z1269128621
- VEA73204
- ethyl 3-trifluoromethyl-1H-pyrrol-4-carboxylate
- 120732-04-9
- ethyl-4-(trifluoromethyl)pyrrole-3-carboxylate
- AKOS005071815
- 4-trifluoromethyl-3-ethoxycarbonyl-1H-pyrole
- CCG-355546
- ethyl 4-(trifluoromethy1)pyrrole-3-carboxylate
- SB62209
- MFCD09838835
- W12398
- A906795
-
- MDL： MFCD09838835
- Inchi： InChI=1S/C8H8F3NO2/c1-2-14-7(13)5-3-12-4-6(5)8(9,10)11/h3-4,12H,2H2,1H3
- InChI Key： OPRFQUCZHDBZHE-UHFFFAOYSA-N
- SMILES： CCOC(=O)C1=CNC=C1C(F)(F)F
Computed Properties
- Exact Mass: 207.05071298g/mol
- Monoisotopic Mass: 207.05071298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 42.1Ų
Experimental Properties
- Melting Point: 162-164°
Ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate Security Information
- Storage Condition：Sealed in dry,2-8°C
- HazardClass：IRRITANT
Ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | BD-0280-1MG |
ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate |
120732-04-9 | >97% | 1mg |
£37.00 | 2025-02-08 | |
| Enamine | EN300-129487-2.5g |
ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate |
120732-04-9 | 95.0% | 2.5g |
$416.0 | 2025-02-21 | |
| Enamine | EN300-129487-5.0g |
ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate |
120732-04-9 | 95.0% | 5.0g |
$810.0 | 2025-02-21 | |
| Enamine | EN300-129487-10.0g |
ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate |
120732-04-9 | 95.0% | 10.0g |
$1199.0 | 2025-02-21 | |
| abcr | AB269243-1 g |
Ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate, 95%; . |
120732-04-9 | 95% | 1g |
€315.00 | 2023-04-26 | |
| Alichem | A109006316-1g |
Ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate |
120732-04-9 | 95% | 1g |
$191.36 | 2023-09-04 | |
| Chemenu | CM198316-250mg |
Ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate |
120732-04-9 | 95% | 250mg |
$204 | 2023-11-22 | |
| Enamine | EN300-129487-0.25g |
ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate |
120732-04-9 | 95.0% | 0.25g |
$89.0 | 2025-02-21 | |
| Key Organics Ltd | BD-0280-5MG |
ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate |
120732-04-9 | >97% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | BD-0280-0.5G |
ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate |
120732-04-9 | >97% | 0.5g |
£105.00 | 2025-02-08 |
Ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate Related Literature
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Jie Yang,Yuxiang Mo,K. C. Lau,Y. Song,X. M. Qian,C. Y. Ng Phys. Chem. Chem. Phys., 2005,7, 1518-1526
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3. A bioinspired glycopolymer for capturing membrane proteins in native-like lipid-bilayer nanodiscs†Bartholomäus Danielczak,Marie Rasche,Julia Lenz,Eugenio Pérez Patallo,Sophie Weyrauch,Florian Mahler,Annette Meister,Jonathan Oyebamiji Babalola,Cenek Kolar Nanoscale, 2022,14, 1855-1867
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Guoning Li,Jiajun Zhang,Weisong Li,Kai Fan,Chunjian Xu Nanoscale, 2018,10, 9252-9260
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Zichao Zhang,Qi Xu,Bingqiang Cao RSC Adv., 2015,5, 61631-61638
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:120732-04-9)Ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate
Purity:99%/99%
Quantity:1g/5g
Price ($):162.0/809.0